Cas no 114715-77-4 (2-Hydroxy-2-(trifluoromethyl)propionic acid)

• Product Name: 2-Hydroxy-2-(trifluoromethyl)propionic acid
• CAS No: 114715-77-4
• MF: C₄H₅F₃O₃
• MW: 158.075912237167
• CID: 894703
• PubChem ID: 2775125
• Update Time: 2025-05-25

2-Hydroxy-2-(trifluoromethyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-2-(trifluoromethyl)propionic acid
• 2-(1H-PYRROL-1-YL)BENZALDEHYDE
• 2-(TRIFLUOROMETHYL)-2-HYDROXYPROPANOIC ACID
• 2-(Trifluoromethyl)-2-hydroxypropionic acid
• 2-(TRIFLUOROMETHYL)LACTIC ACID
• 3,3,3-TRIFLUORO-2-HYDROXY-2-METHYLPROPANOIC ACID (IUPAC)
• 3,3,3-TRIFLUORO-2-HYDROXY-2-METHYLPROPANOICACID
• TFM-LA
• RARECHEM AL BO 0412
• Hydroxy-2-(trifluoroMethyl)propioni
• 2-trifluoromethyllactic acid (TFMLA)
• 3,3,3-TRIFLUORO-2-HYDROXYISOBUTYRIC ACID
• 3,3,3-TRIFLUORO-2-HYDROXY-2-METHYLPROPIONIC ACID
• 2-(Trifluoromethyl)-2-hydroxypropionic acid~2-(Trifluoromethyl)lactic acid
• Propanoic acid,3,3,3-trifluoro-2-hydroxy-2-methyl-
• T1902
• DB-070596
• Propanoic acid, 3,3,3-trifluoro-2-hydroxy-2-methyl-
• 3,3,3-trifiuoro-2-hydroxy-2-methylpropanoic acid
• SY025239
• DB-041228
• 3,3,3-trifluoro-2-hydroxy-2-methylpropanoic acid
• 2-(Trifluoromethyl)-2-hydroxypropionicacid
• 2-Hydroxy-2-(trifluoromethyl)propionic acid, AldrichCPR
• MFCD00190646
• AS-49766
• SCHEMBL568925
• 2-hydroxy-2-trifluoromethyl propionic acid
• 2-hydroxy-2-(trifloromethyl)propionic acid
• (r/s)-2-hydroxy-2-methyl-3,3,3-trifluoropropanoic acid
• 3,3,3-trifluoro2-hydroxy-2-methylpropanoic acid
• racemic 3,3,3-trifluoro-2-hydroxy-2-methylpropionic acid
• 2-Hydroxy-2-methyl-3,3,3-trifluoropropionic acid
• SY112304
• 3,3,3-trifluoro-hydroxy-2-methylpropanoic acid
• J-522663
• EN300-159633
• N10406
• A803219
• alpha-trifluoromethyl lactic acid
• AKOS005063610
• 3,3,3-trifluoro-2-hydroxy-2-methyl propanoic acid
• 114715-77-4
• 3,3,3-tris(fluoranyl)-2-methyl-2-oxidanyl-propanoic acid
• 3,3,3-trifluoro-2-hydroxy-2-methyl-propionic acid
• CS-0121382
• DTXSID70921475
• SY103950
• trifluoro-2-hydroxy-2-methylpropionic acid
• 2-hydroxy-2-trifluoromethylpropionic acid
• 2-(Trifluoromethyl)-DL-lactic acid
• 3,3,3-trifluoro-2- hydroxy-2-methylpropanoic acid
• 374-35-6

• MDL： MFCD00190646
• Inchi： 1S/C4H5F3O3/c1-3(10,2(8)9)4(5,6)7/h10H,1H3,(H,8,9)
• InChI Key： CTGJACFEVDCYMC-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(C)O)(F)F
• BRN： 1723691

Computed Properties

• Exact Mass: 158.01900
• Monoisotopic Mass: 158.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• Color/Form: White or grayish yellow solid
• Density: 1.532g/cm3
• Melting Point: 85°C
• Boiling Point: 189°C
• Flash Point: 189°C
• Refractive Index: 1.383
• PSA: 57.53000
• LogP: 0.38430
• Solubility: Not determined

2-Hydroxy-2-(trifluoromethyl)propionic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：3265
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：II
• Storage Condition：Cold storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Hydroxy-2-(trifluoromethyl)propionic acid

Comprehensive Overview of 2-Hydroxy-2-(trifluoromethyl)propionic acid (CAS No. 114715-77-4)

2-Hydroxy-2-(trifluoromethyl)propionic acid (CAS No. 114715-77-4) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. The presence of both a hydroxyl group and a trifluoromethyl moiety in its structure makes it a valuable intermediate in pharmaceuticals, agrochemicals, and specialty materials. Researchers and industries are increasingly exploring its potential in green chemistry and sustainable synthesis, aligning with global trends toward environmentally friendly processes.

The compound's molecular formula, C₄H₅F₃O₃, highlights its trifluoromethylated carboxylic acid nature, which contributes to its stability and reactivity. Its CAS number 114715-77-4 is frequently searched in scientific databases, reflecting its relevance in organic synthesis and material science. Recent studies have focused on its role in catalysis and bioconjugation, addressing common queries about its compatibility with enzyme-mediated reactions and metal-free catalysis.

One of the most discussed applications of 2-Hydroxy-2-(trifluoromethyl)propionic acid is in the development of bioactive molecules. Its trifluoromethyl group enhances lipophilicity, a property critical for improving drug bioavailability—a topic frequently searched in pharmaceutical research. Additionally, its use in polymer modification has been explored, particularly in creating high-performance coatings and adhesives, which resonate with industrial demands for durable materials.

From a synthetic perspective, the compound's preparation often involves electrophilic trifluoromethylation or hydrolysis of corresponding esters, methods that align with the growing interest in atom-efficient reactions. Environmental concerns have also driven searches for waste-minimized synthesis of such fluorinated compounds, making 114715-77-4 a case study in sustainable fluorochemistry.

In analytical chemistry, 2-Hydroxy-2-(trifluoromethyl)propionic acid is characterized using techniques like NMR spectroscopy and mass spectrometry, addressing common questions about its purity and structural confirmation. Its pKa and solubility profiles are also frequently studied, as they influence its behavior in aqueous and non-aqueous systems.

The compound's safety profile and handling guidelines are another area of interest, particularly for laboratories adhering to GLP (Good Laboratory Practice). While not classified as hazardous under standard regulations, its storage conditions and compatibility with other reagents are often queried in chemical safety databases.

Looking ahead, the demand for 2-Hydroxy-2-(trifluoromethyl)propionic acid is expected to rise, driven by innovations in fluorine chemistry and drug discovery. Its integration into flow chemistry systems and continuous manufacturing processes further underscores its industrial relevance. As researchers continue to explore its potential, this compound remains a focal point in discussions about advanced synthetic methodologies and functional materials.